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Introduction
Dipotassium phosphite, a salt of phosphorous acid, has demonstrated significant efficacy in

the management of potato late blight, caused by the oomycete Phytophthora infestans. Its

mode of action is multifaceted, involving both direct inhibition of pathogen growth and the

induction of host defense responses, a phenomenon known as systemic acquired resistance

(SAR).[1][2] These application notes provide a comprehensive overview of dipotassium
phosphite application rates, experimental protocols for its evaluation, and insights into its

mechanism of action against P. infestans.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the application and

efficacy of dipotassium phosphite for controlling potato late blight.

Table 1: Foliar Application Rates and Efficacy of Dipotassium Phosphite
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Application
Rate (Active
Ingredient)

Application
Frequency &
Duration

Efficacy Metric
Efficacy
Results

Reference

0.5% (v/v)

solution (e.g., 0.5

g/100 mL)

Five times bi-

weekly during

the growing

season

Disease Severity

Significantly

decreased

disease

symptoms

compared to

untreated

controls.[1]

[1]

5.8 L/ha

Every second

week for five

applications

Foliar Blight

Suppression

Provided good

suppression of

late blight,

comparable to a

weekly

chlorothalonil

program.[3]

[3]

2.5 g a.i./liter Not specified
Foliar Blight

Control

Provided efficacy

similar to

conventional

contact

fungicides like

mancozeb and

chlorothalonil.[4]

[4]

1% KPhi

(equivalent to 3

L/ha)

Several foliar

applications

Tuber Blight

Reduction

Reduced the

sensitivity of

tubers to P.

infestans by

about 50%.

10 pt/acre

Three

applications at

two-week

intervals, starting

at row closure

Tuber Protection

Effective in

protecting tubers

from pink rot and

late blight.[5]

[5]
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Table 2: Post-Harvest Application Rates and Efficacy of Dipotassium Phosphite

Application
Rate

Application
Method

Efficacy Metric
Efficacy
Results

Reference

12.8 fl oz/ton of

tubers

Applied in 0.5

gallons of

water/ton as

tubers are placed

into storage

Tuber Blight

Prevention

Keeps healthy

tubers from

being infected

during harvest

and handling.

Table 3: Combined Application with Conventional Fungicides

Dipotassium
Phosphite
Rate

Fungicide &
Rate

Application
Schedule

Efficacy
Results

Reference

Not specified
Reduced dose of

chlorothalonil

Alternating or in

combination

Provided the

best late blight

suppression in

the field.[6]

[6]

Not specified

Reduced dose of

Cymoxanil +

Famoxadone +

Difenoconazole

(CFD)

Combined

treatment

Resulted in the

same level of

protection as the

full doses of

fungicides, with

up to 99% lower

disease severity

than the

untreated

control.[6]

[6]

Experimental Protocols
Detailed methodologies for key experiments cited in the literature are provided below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b083143?utm_src=pdf-body
https://www.mdpi.com/2077-0472/12/2/189
https://www.mdpi.com/2077-0472/12/2/189
https://www.mdpi.com/2077-0472/12/2/189
https://www.mdpi.com/2077-0472/12/2/189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Field Trial Protocol for Evaluating Foliar Application Efficacy

Objective: To assess the efficacy of dipotassium phosphite in controlling potato late blight

on foliage and tubers under field conditions.

Experimental Design: Randomized complete block design with four replicates. Plots consist

of multiple rows of a susceptible potato cultivar (e.g., 'Shepody' or 'Russet Burbank').[3]

Treatments:

Untreated Control (water spray).

Dipotassium Phosphite: Applied at a rate of 5.8 L/ha every two weeks for a total of five

applications.[3]

Standard Fungicide Control: e.g., Chlorothalonil at 2 L/ha applied weekly.[3]

Combination Treatment: Alternating applications of dipotassium phosphite and the

standard fungicide.

Application: Fungicides are applied using a CO2-pressurized backpack sprayer calibrated to

deliver a specific volume of solution per unit area. Applications typically begin before the

onset of disease symptoms and continue throughout the growing season.

Inoculation (if natural infection is insufficient): Inoculate plants in the late evening by spraying

a suspension of P. infestans sporangia (e.g., 5 x 10^3 sporangia/mL) in distilled water.

Disease Assessment:

Foliar Blight: Assess disease severity weekly by estimating the percentage of leaf area

affected by late blight lesions. Calculate the Area Under the Disease Progress Curve

(AUDPC) to summarize disease development over time.[6]

Tuber Blight: At harvest, and after a period of storage (e.g., 2 months), visually inspect

tubers for late blight symptoms and record the incidence (% of infected tubers) and

severity.[7]
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Data Analysis: Analyze AUDPC values, final disease severity, and tuber blight incidence

using Analysis of Variance (ANOVA) and appropriate mean separation tests (e.g., Tukey's

HSD).

2. Detached Leaf Assay Protocol

Objective: To rapidly evaluate the protective effect of dipotassium phosphite against P.

infestans on potato leaves.

Plant Material: Use fully expanded, healthy leaves from potato plants grown under controlled

conditions.

Treatments:

Spray leaves with a 0.5% (v/v) solution of dipotassium phosphite until runoff.[1]

Spray control leaves with distilled water.

Inoculation: After the treatment has dried (e.g., 24-48 hours later), place a droplet of P.

infestans sporangial suspension (e.g., 10 µL of 1 x 10^5 sporangia/mL) on the abaxial

surface of each leaflet.

Incubation: Place the leaves in a high-humidity chamber (e.g., a sealed plastic box with

moist paper towels) at a controlled temperature (e.g., 15-18°C) with a photoperiod.

Disease Assessment: Measure the lesion diameter daily for 5-7 days post-inoculation.

Data Analysis: Compare the lesion growth rates between treated and control leaves using

appropriate statistical tests.

Signaling Pathways and Mode of Action
Dipotassium phosphite exhibits a dual mode of action against P. infestans.

Direct Effect: Phosphite ions can directly inhibit the mycelial growth and metabolism of P.

infestans.[2][8]
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Indirect Effect (Host Defense Induction): Phosphite acts as a biostimulant, priming the plant's

defense mechanisms. This involves the activation of the salicylic acid (SA) signaling

pathway, leading to the production of pathogenesis-related (PR) proteins, phytoalexins, and

an oxidative burst (production of reactive oxygen species like H2O2 and superoxide anion).

[1][2] This systemic acquired resistance (SAR) helps the plant to more effectively combat the

pathogen.

Diagrams
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Caption: Dual mode of action of dipotassium phosphite against P. infestans.
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Caption: General experimental workflow for a field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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